molecular formula C20H28N4O4 B5133043 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine

1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine

Cat. No. B5133043
M. Wt: 388.5 g/mol
InChI Key: XOCLFRNDBGNORU-UHFFFAOYSA-N
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Description

1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicinal chemistry, neuroscience, and pharmacology. This compound is a derivative of piperazine and oxadiazole and has been found to possess unique properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine is not fully understood. However, studies have suggested that this compound may act by inhibiting the production of pro-inflammatory cytokines and other mediators of inflammation. Additionally, this compound has also been found to modulate the activity of certain neurotransmitters in the brain, thereby exerting its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine has significant biochemical and physiological effects. This compound has been found to possess anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory conditions such as arthritis and neuropathic pain. Additionally, this compound has also been found to possess significant neuroprotective properties, which make it a potential candidate for the treatment of various neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine in lab experiments is its unique properties, which make it a promising candidate for further research. Additionally, this compound is relatively easy to synthesize, which makes it readily available for use in various experiments. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine. One potential direction is to further explore its potential applications in the field of medicinal chemistry, particularly in the treatment of various inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its potential targets in the body. Finally, future research may also focus on the development of novel derivatives of this compound, which may possess even greater potential for use in various fields of scientific research.

Synthesis Methods

The synthesis of 1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine involves a multi-step process that includes the reaction of piperazine with 2,5-dimethoxybenzyl chloride, followed by the reaction of the resulting product with 1,3,4-oxadiazole-2-carboxylic acid. The final product is obtained through the esterification of the resulting compound with 4-ethylpiperazine.

Scientific Research Applications

1-{3-[5-(2,5-dimethoxybenzyl)-1,3,4-oxadiazol-2-yl]propanoyl}-4-ethylpiperazine has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been found to possess significant anti-inflammatory and analgesic properties. Additionally, this compound has also been studied for its potential applications in the field of neuroscience, where it has been found to possess significant neuroprotective properties.

properties

IUPAC Name

3-[5-[(2,5-dimethoxyphenyl)methyl]-1,3,4-oxadiazol-2-yl]-1-(4-ethylpiperazin-1-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H28N4O4/c1-4-23-9-11-24(12-10-23)20(25)8-7-18-21-22-19(28-18)14-15-13-16(26-2)5-6-17(15)27-3/h5-6,13H,4,7-12,14H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOCLFRNDBGNORU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C(=O)CCC2=NN=C(O2)CC3=C(C=CC(=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H28N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

388.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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